1-((3r,5r,7r)-Adamantan-1-ylmethoxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride

• IUPAC Name: 1-(1-adamantylmethoxy)-3-(3-methylpiperidin-1-yl)propan-2-ol;hydrochloride
• InChI: InChI=1S/C20H35NO2.ClH/c1-15-3-2-4-21(11-15)12-19(22)13-23-14-20-8-16-5-17(9-20)7-18(6-16)10-20;/h15-19,22H,2-14H2,1H3;1H
• InChI Key: IEWHMHIYQDNTPU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CC(COCC23CC4CC(C2)CC(C4)C3)O.Cl
• Molecular Formula: C20H36ClNO2
• Molecular Weight: 358.0 g/mol

Description

1-((3r,5r,7r)-Adamantan-1-ylmethoxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C20H36ClNO2 and its molecular weight is 357.96. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anti-Proliferative Applications

The synthesis and evaluation of novel adamantane derivatives have demonstrated significant antimicrobial and anti-proliferative activities. For instance, compounds featuring the adamantane moiety have been shown to exhibit broad-spectrum antibacterial activities against a variety of Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans. Furthermore, these compounds have been evaluated for their anti-proliferative activity towards different human tumor cell lines, displaying significant activity against all tested cell lines with IC50 values less than 10 μM (Al-Mutairi et al., 2019).

Synthesis and Radiochemical Applications

The compound has been involved in the synthesis of radiolabeled isotopomers for pharmacological studies, such as the synthesis of the 3-[14C]-isotopomer of (S)-1-(1H-indol-4-yloxy)-3-[4-(3-methoxyphenyl)-4-hydroxypiperidin-1-yl)-propan-2-ol, demonstrating its application in the development of radiolabeled compounds for biological and medical research (Czeskis, 1998).

Chemical Synthesis and Modification

Adamantane derivatives have been explored for their chemical reactivity and potential in creating novel compounds with enhanced properties. Research into the ring-opening and recyclization of certain adamantane derivatives by nitrogen nucleophiles has contributed to the development of new chemical synthesis methods and the production of compounds with potentially valuable properties (Shaposhnikov et al., 2003).

Inhibition of Human Soluble Epoxide Hydrolase

Adamantane-based ureas have been synthesized and shown to be effective inhibitors of human soluble epoxide hydrolase, demonstrating potential therapeutic applications in reducing inflammation and pain (Butov et al., 2017).